Cas no 608534-41-4 (2-(9H-Carbazolyl)ethylboronic acid pinacol ester)

• Product Name: 2-(9H-Carbazolyl)ethylboronic acid pinacol ester
• CAS No: 608534-41-4
• MF: C₂₀H₂₄BNO₂
• MW: 321.22106552124
• MDL: MFCD03788738
• CID: 92956
• PubChem ID: 45925651
• Update Time: 2025-06-08

2-(9H-Carbazolyl)ethylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(9H-Carbazolyl)ethylboronic acid pinacol ester
• 2-(3-BROMOBENZOYL)OXAZOLE
• 2-(9H-Carbazolyl)ethylboronic acid pinacol cyclic ester
• MFCD03788738
• FT-0644800
• CS-0175743
• 9-[2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)ETHYL]CARBAZOLE
• 9-[2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)ethyl]-9H-carbazole
• DTXSID901157542
• SCHEMBL15924218
• 9-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)ethyl)-9H-carbazole
• 608534-41-4
• DB-053724
• G68807

• MDL： MFCD03788738
• Inchi： 1S/C20H24BNO2/c1-19(2)20(3,4)24-21(23-19)13-14-22-17-11-7-5-9-15(17)16-10-6-8-12-18(16)22/h5-12H,13-14H2,1-4H3
• InChI Key： NTUZDLWSQJRXAM-UHFFFAOYSA-N
• SMILES： O1B(CCN2C3C=CC=CC=3C3=CC=CC=C23)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 321.19000
• Monoisotopic Mass: 321.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.4A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.1±0.1 g/cm3
• Melting Point: 111-113°C
• Boiling Point: 395.2±34.0 °C at 760 mmHg
• Flash Point: 192.8±25.7 °C
• Refractive Index: 1.563
• PSA: 23.39000
• LogP: 4.88670
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(9H-Carbazolyl)ethylboronic acid pinacol ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(9H-Carbazolyl)ethylboronic acid pinacol ester

Comprehensive Overview of 2-(9H-Carbazolyl)ethylboronic acid pinacol ester (CAS No. 608534-41-4)

2-(9H-Carbazolyl)ethylboronic acid pinacol ester (CAS No. 608534-41-4) is a highly specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and materials science. This compound, featuring a carbazole moiety and a pinacol boronic ester group, is particularly valued for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structure enables the formation of carbon-carbon bonds, making it indispensable in the development of advanced materials and bioactive molecules.

The growing interest in boronic acid derivatives like 2-(9H-Carbazolyl)ethylboronic acid pinacol ester stems from their versatility in drug discovery and optoelectronic applications. Researchers are increasingly exploring its potential in designing OLED materials, fluorescent probes, and small-molecule inhibitors. With the rise of personalized medicine and targeted therapies, this compound has garnered attention for its ability to facilitate the synthesis of complex molecular architectures with precision.

One of the most frequently asked questions about CAS No. 608534-41-4 revolves around its stability and handling. Unlike some boronic acids, the pinacol ester form offers enhanced stability against hydrolysis, simplifying storage and transportation. This property is critical for laboratories and industries seeking reliable reagents for large-scale synthesis. Additionally, its solubility in common organic solvents like THF, DMSO, and dichloromethane makes it a practical choice for diverse reaction conditions.

In the context of green chemistry, 2-(9H-Carbazolyl)ethylboronic acid pinacol ester aligns with the demand for sustainable synthetic methodologies. Its efficiency in cross-coupling reactions reduces the need for toxic catalysts or harsh conditions, minimizing environmental impact. This aspect resonates with the global push toward eco-friendly chemical processes and reduced waste generation, addressing a key concern among modern chemists and manufacturers.

Another trending topic tied to this compound is its application in photovoltaic materials. The carbazole unit is known for its electron-donating properties, making it a valuable component in organic solar cells and light-emitting diodes. As renewable energy solutions gain traction, researchers are investigating how derivatives of CAS No. 608534-41-4 can enhance device efficiency and durability, contributing to the advancement of clean energy technologies.

From a commercial perspective, the demand for high-purity boronic esters like 2-(9H-Carbazolyl)ethylboronic acid pinacol ester is on the rise, driven by the pharmaceutical and electronics sectors. Suppliers emphasize rigorous quality control, including HPLC and NMR validation, to meet the exacting standards of these industries. For buyers, understanding the compound's synthetic pathways and purity benchmarks is essential to ensure optimal performance in end-use applications.

In summary, 2-(9H-Carbazolyl)ethylboronic acid pinacol ester (CAS No. 608534-41-4) represents a fusion of innovation and practicality in contemporary chemistry. Its multifaceted applications—from drug development to energy storage—underscore its significance in addressing both scientific and societal challenges. As research continues to uncover new possibilities, this compound is poised to remain a focal point in the quest for cutting-edge solutions across multiple disciplines.